YK11

• Molecular Formula: C25H34O6
• Molecular Weight: 430.5 g/mol
• InChI: InChI=1S/C25H34O6/c1-23-11-9-18-17-8-6-16(26)13-15(17)5-7-19(18)20(23)10-12-25(23)21(14-22(27)28-3)30-24(2,29-4)31-25/h13-14,17-20H,5-12H2,1-4H3/t17?,18?,19?,20?,23-,24?,25+/m0/s1
• InChIKey: KCQHQCDHFVGNMK-LGYTUXNOSA-N

YK11 Baseline: Steroidal SARM and Myostatin Inhibitor

YK11, chemically identified as (17α,20E)-17,20-[(1-methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic acid methyl ester, is a synthetic steroidal compound classified as a selective androgen receptor modulator (SARM) with demonstrated myostatin-inhibitory properties [1]. Structurally derived from a 5α-dihydrotestosterone (DHT) backbone, YK11 functions as a gene-selective partial agonist of the androgen receptor (AR) and is distinguished from conventional SARMs by its unique capacity to upregulate follistatin (Fst) expression via AR-mediated mechanisms [2]. This dual functionality—AR partial agonism coupled with Fst-dependent myostatin inhibition—positions YK11 as a mechanistically distinct research candidate for investigating anabolic pathways in skeletal muscle and bone biology [3]. The compound is an experimental drug candidate not approved for human use, and its steroidal backbone confers distinct metabolic and receptor-interaction properties compared to non-steroidal SARMs [4].

Dual-pathway research: reported AR agonism with Fst-dependent myostatin inhibition

AR partial agonism without N/C interaction – gene-selective transcription assay context

Steroidal DHT-backbone architecture; may differ from non-steroidal SARM profiles

• [1] Kanno Y, Hikosaka R, Zhang SY, et al. (17α,20E)-17,20-[(1-Methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic Acid Methyl Ester (YK11) Is a Partial Agonist of the Androgen Receptor. Biol Pharm Bull. 2011;34(3):318-323. doi:10.1248/bpb.34.318 View Source
• [2] Kanno Y, Ota R, Someya K, et al. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-1465. doi:10.1248/bpb.b13-00231 View Source
• [3] Kanno Y, Saito N, Saito R, et al. Differential DNA-binding and cofactor recruitment are possible determinants of the synthetic steroid YK11-dependent gene expression by androgen receptor in breast cancer MDA-MB 453 cells. Exp Cell Res. 2022;419(2):113333. doi:10.1016/j.yexcr.2022.113333 View Source
• [4] Piper T, Dib J, Putz M, et al. Studies on the in vivo metabolism of the SARM YK11: Identification and characterization of metabolites potentially useful for doping controls. Drug Test Anal. 2018;10(11-12):1645-1654. doi:10.1002/dta.2503 View Source

YK11 Non-Substitutability: Follistatin and AR Mechanisms

YK11 exhibits a mechanistic profile that fundamentally distinguishes it from the endogenous androgen DHT and from non-steroidal SARMs such as RAD140 or LGD-4033, rendering generic substitution scientifically invalid for targeted research applications. The critical distinction lies in YK11's capacity to induce follistatin (Fst) expression—a property absent in DHT—which enables dual-pathway anabolic signaling through simultaneous AR activation and myostatin pathway suppression [1]. Furthermore, YK11 activates AR without inducing the amino/carboxyl-terminal (N/C) interaction required for full AR transactivation, unlike DHT, resulting in gene-selective transcriptional outcomes that cannot be replicated by full AR agonists [2]. Substitution with non-steroidal SARMs fails to recapitulate YK11's steroidal backbone-dependent differential DNA-binding patterns and cofactor recruitment profiles, which produce distinct AR target gene expression signatures in comparative transcriptomic analyses [3]. For researchers investigating myostatin inhibition or AR partial agonism with non-canonical cofactor engagement, no alternative compound currently replicates YK11's unique combination of AR binding, N/C-interaction avoidance, and Fst upregulation.

Property

YK11 Reported

Alternative Risk

Follistatin induction

Fst upregulation reported

DHT: no Fst induction; non-steroidal SARMs: not reported

AR N/C interaction

Avoids N/C interaction; prevents DHT-mediated interaction

DHT: full N/C interaction; non-steroidal SARMs: profile may differ

Steroidal backbone

DHT-derived scaffold; distinct metabolism

Non-steroidal SARMs: different AR binding mode, metabolic stability may vary

• [1] Kanno Y, Ota R, Someya K, et al. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-1465. doi:10.1248/bpb.b13-00231 View Source
• [2] Kanno Y, Hikosaka R, Zhang SY, et al. (17α,20E)-17,20-[(1-Methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic Acid Methyl Ester (YK11) Is a Partial Agonist of the Androgen Receptor. Biol Pharm Bull. 2011;34(3):318-323. doi:10.1248/bpb.34.318 View Source
• [3] Kanno Y, Saito N, Saito R, et al. Differential DNA-binding and cofactor recruitment are possible determinants of the synthetic steroid YK11-dependent gene expression by androgen receptor in breast cancer MDA-MB 453 cells. Exp Cell Res. 2022;419(2):113333. doi:10.1016/j.yexcr.2022.113333 View Source

YK11 Comparative Evidence Guide

Follistatin Induction During Myogenic Differentiation

In C2C12 murine myoblast cells, YK11 treatment uniquely induces follistatin (Fst) expression, whereas DHT treatment fails to elicit any detectable Fst induction [1]. This qualitative difference in gene expression represents a fundamental mechanistic divergence. The functional significance of this divergence is substantiated by anti-Fst antibody reversal experiments, which demonstrate that YK11-mediated myogenic differentiation is Fst-dependent, while DHT-mediated differentiation proceeds through Fst-independent pathways [1].

Follistatin Induction

Head-to-head

YK11 induces Fst expression; DHT does not

Supports Fst-dependent myogenic pathway interpretation

C2C12 myoblasts; anti-Fst reversal validated

Evidence Dimension	Follistatin mRNA induction
Target Compound Data	Fst expression induced (qualitative detection)
Comparator Or Baseline	DHT: No Fst expression induction
Quantified Difference	Qualitative presence vs. complete absence of Fst induction
Conditions	C2C12 murine myoblast cells; treatment with YK11 vs. DHT

Why This Matters

This unique Fst induction distinguishes YK11 from DHT and all reported conventional SARMs, enabling dual-pathway anabolic research (AR agonism + myostatin inhibition) that cannot be achieved with DHT or standard SARM alternatives.

• [1] Kanno Y, Ota R, Someya K, et al. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-1465. doi:10.1248/bpb.b13-00231 View Source

Myogenic Regulatory Factor Upregulation

During C2C12 myoblast differentiation, YK11 treatment at 500 nM produces more pronounced induction of key myogenic regulatory factors (MRFs) compared to DHT treatment under equivalent conditions [1]. Specifically, YK11 enhances the mRNA expression of MyoD, Myf5, and myogenin to levels exceeding those achieved by DHT, as quantified by RT-PCR analysis [1]. This amplified MRF induction correlates with the compound's unique Fst-dependent mechanism and suggests superior myogenic differentiation potential at the transcriptional level.

MRF Upregulation

Head-to-head

Enhanced MyoD, Myf5, myogenin vs. DHT (RT-PCR)

Supports MRF transcriptional endpoint profiling

C2C12, 500 nM; fold-change data in source

Evidence Dimension	Myogenic regulatory factor (MyoD, Myf5, myogenin) mRNA expression
Target Compound Data	Enhanced MyoD, Myf5, and myogenin mRNA expression (YK11 500 nM)
Comparator Or Baseline	DHT: Lower magnitude of MRF induction
Quantified Difference	Greater induction magnitude with YK11 vs. DHT (quantitative RT-PCR, fold-change data in original publication)
Conditions	C2C12 murine myoblast cells; 500 nM concentration

Why This Matters

For researchers studying myogenic transcriptional programming, YK11 provides a more robust induction of the core myogenic transcription factor network than the endogenous reference androgen DHT, enabling stronger experimental signals and potentially more efficient myogenic differentiation protocols.

• [1] Kanno Y, Ota R, Someya K, et al. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-1465. doi:10.1248/bpb.b13-00231 View Source

Differential Osteoblast Marker Expression

In MC3T3-E1 mouse osteoblast cells, both YK11 and DHT accelerate cell proliferation and mineralization, but YK11 demonstrates distinct effects on osteoblast-specific differentiation markers [1]. YK11 at 0.5 µM increases osteoprotegerin mRNA expression and dose-dependently (0.1–1.0 µM) elevates osteocalcin mRNA expression compared to untreated cells [1]. The phosphorylated Akt protein level was increased by both YK11 and DHT treatment, indicating that YK11 activates Akt-signaling via non-genomic AR signaling [1]. The comparative data establish that YK11 recapitulates DHT's osteogenic activity while potentially offering distinct marker expression profiles.

Osteoblast Markers

Head-to-head

YK11 ↑ osteoprotegerin, osteocalcin; Akt signaling shared with DHT

Supports osteogenic endpoint profiling

MC3T3-E1 cells; direct marker comparison limited

Evidence Dimension	Osteoblast differentiation marker expression (osteoprotegerin, osteocalcin) and Akt phosphorylation
Target Compound Data	YK11 0.5 µM: ↑osteoprotegerin; YK11 0.1–1.0 µM: dose-dependent ↑osteocalcin; ↑p-Akt
Comparator Or Baseline	DHT: Accelerated proliferation and mineralization; ↑p-Akt; marker induction not explicitly quantified vs. YK11 in direct comparative analysis
Quantified Difference	Both compounds activate osteogenic pathways; direct comparative quantification of marker differences limited
Conditions	MC3T3-E1 mouse osteoblast cells

Why This Matters

YK11 demonstrates osteogenic activity comparable to DHT in validated osteoblast models, supporting its utility in bone anabolic research while offering the additional mechanistic dimension of myostatin inhibition absent in DHT.

• [1] Yatsu T, Kusakabe T, Kato K, et al. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells. Biol Pharm Bull. 2018;41(3):394-398. doi:10.1248/bpb.b17-00748 View Source

AR N/C Interaction Avoidance

YK11 activates the androgen receptor through a fundamentally distinct molecular mechanism compared to DHT. In mammalian two-hybrid assays and ARE-luciferase reporter systems, YK11 does not induce the amino/carboxyl-terminal (N/C) interaction that is required for full AR transactivation by DHT [1]. Furthermore, YK11 actively prevents DHT-mediated N/C interaction, demonstrating competitive binding with altered cofactor recruitment [1]. This mechanistic divergence results in gene-selective transcriptional activation: in AR-positive MDA-MB 453 cells, YK11 induces FKBP51 mRNA expression similarly to DHT but fails to induce SARG mRNA expression, which DHT robustly induces [2].

AR N/C Interaction

Head-to-head

No N/C interaction; prevents DHT-mediated interaction

Supports gene-selective AR activation research

Two-hybrid assay; MDA-MB 453 gene pattern

Evidence Dimension	AR N/C interaction and gene-selective transactivation
Target Compound Data	No N/C interaction induction; prevents DHT-mediated N/C interaction; induces FKBP51 but not SARG
Comparator Or Baseline	DHT: Induces N/C interaction; induces both FKBP51 and SARG
Quantified Difference	Qualitative difference in N/C interaction (present vs. absent); differential gene expression pattern
Conditions	Mammalian two-hybrid assays; ARE-luciferase reporter; MDA-MB 453 breast cancer cells

Why This Matters

YK11's avoidance of N/C interaction provides a unique experimental tool for studying AR partial agonism and gene-selective transcriptional regulation, enabling research into AR signaling pathways that are inaccessible using full agonists like DHT.

• [1] Kanno Y, Hikosaka R, Zhang SY, et al. (17α,20E)-17,20-[(1-Methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic Acid Methyl Ester (YK11) Is a Partial Agonist of the Androgen Receptor. Biol Pharm Bull. 2011;34(3):318-323. doi:10.1248/bpb.34.318 View Source
• [2] Kanno Y, Saito N, Saito R, et al. Differential DNA-binding and cofactor recruitment are possible determinants of the synthetic steroid YK11-dependent gene expression by androgen receptor in breast cancer MDA-MB 453 cells. Exp Cell Res. 2022;419(2):113333. doi:10.1016/j.yexcr.2022.113333 View Source

Bone Defect Repair in Cranial Model

In a rat cranial bone defect model, YK11 demonstrates quantifiable, concentration-dependent efficacy in promoting bone defect repair [1]. In vivo administration of YK11 at 0.5 mg/mL and 1 mg/mL significantly promoted the repair of cranial bone defects, with the effect suppressed upon AR inhibition, confirming AR-dependent mechanism [1]. In vitro, YK11 at 2 µM promoted BMSC proliferation, and concentrations of 0.25–4 µM promoted osteogenesis of BMSCs in a dose-dependent manner [1]. This represents direct in vivo evidence of YK11's osteogenic activity, distinguishing it from compounds with only in vitro characterization.

Cranial Bone Repair

Supporting evidence

0.5 and 1 mg/mL promoted defect repair in rat model

Reported in vivo bone repair endpoint context

AR-dependent; hydrogel delivery

Evidence Dimension	Cranial bone defect repair efficacy
Target Compound Data	0.5 mg/mL: significant defect repair; 1 mg/mL: significant defect repair
Comparator Or Baseline	Vehicle control (baseline defect healing)
Quantified Difference	Significant promotion of bone defect repair vs. control
Conditions	Rat cranial defect model; YK11-equipped hydrogel administration

Why This Matters

This study provides rare in vivo quantitative data on YK11's osteogenic efficacy, supporting procurement for bone regeneration research applications where in vivo validation is required for experimental planning.

• [1] Wang R, et al. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects. J Mol Endocrinol. 2024 Dec 1:JME-24-0073. doi:10.1530/JME-24-0073 View Source

Steroidal vs. Non-Steroidal SARM Profile

YK11 is structurally a steroidal SARM based on a DHT backbone, distinguishing it from non-steroidal SARMs such as RAD140, LGD-4033, and ostarine (MK-2866) [1]. This structural distinction carries functional consequences: YK11's steroidal backbone and labile orthoester-derived D-ring moiety result in substantial in vivo metabolic conversion, with no intact YK11 detected in urine elimination studies, whereas non-steroidal SARMs exhibit distinct metabolic stability and clearance profiles [2]. This class-level distinction informs procurement decisions based on research objectives—studies requiring steroidal AR ligand architecture versus non-steroidal SARM scaffolds must account for these fundamental structural differences.

Structural Class

Class-level

Steroidal SARM; no intact parent in urine; metabolism distinct from non-steroidal SARMs

Structural class context; metabolism may differ

In vivo metabolism study; urinary metabolite profile

Evidence Dimension	Structural classification and metabolic fate
Target Compound Data	Steroidal SARM (DHT backbone); no intact parent compound in urine post-administration; 14 deuterated metabolites detected
Comparator Or Baseline	Non-steroidal SARMs (RAD140, LGD-4033, etc.): distinct metabolic profiles with detectable parent compound in some cases
Quantified Difference	Qualitative structural class difference; quantitative differences in parent compound detectability
Conditions	In vivo metabolism studies; urinary metabolite analysis

Why This Matters

The steroidal vs. non-steroidal distinction is critical for researchers selecting between YK11 and alternative SARMs, as the structural class fundamentally impacts AR binding mode, metabolism, and potential regulatory classification.

• [1] Kanno Y, Hikosaka R, Zhang SY, et al. (17α,20E)-17,20-[(1-Methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic Acid Methyl Ester (YK11) Is a Partial Agonist of the Androgen Receptor. Biol Pharm Bull. 2011;34(3):318-323. doi:10.1248/bpb.34.318 View Source
• [2] Piper T, Dib J, Putz M, et al. Studies on the in vivo metabolism of the SARM YK11: Identification and characterization of metabolites potentially useful for doping controls. Drug Test Anal. 2018;10(11-12):1645-1654. doi:10.1002/dta.2503 View Source

YK11 Research Application Scenarios

Myostatin-Follistatin Pathway Investigation

YK11 is uniquely suited for research protocols investigating the myostatin-follistatin signaling axis in muscle cells. Unlike DHT or non-steroidal SARMs, YK11 induces follistatin expression via AR-dependent mechanisms, enabling researchers to study the functional intersection between AR signaling and myostatin pathway modulation in a single compound system [1]. This application is supported by direct comparative evidence showing YK11-induced Fst expression and anti-Fst antibody reversal of myogenic differentiation, confirming the Fst-dependent mechanism [1].

AR Partial Agonism and Gene-Selective Transcription

YK11's avoidance of N/C interaction and prevention of DHT-mediated N/C interaction provides a valuable experimental tool for investigating AR partial agonism and gene-selective transcriptional regulation [1]. In MDA-MB 453 cells, YK11's differential induction of FKBP51 (induced) vs. SARG (not induced) enables controlled studies of AR target gene selectivity [2]. This application is directly supported by mammalian two-hybrid data demonstrating N/C interaction differences between YK11 and DHT, and by transcriptomic analysis confirming gene-selective activation [1][2].

Dual-Tissue Myogenic and Osteogenic Research

YK11's demonstrated activity in both C2C12 myoblast differentiation [1] and MC3T3-E1 osteoblast proliferation/mineralization [2] supports its use in research protocols requiring simultaneous investigation of muscle and bone anabolic pathways. The compound's activation of Akt-signaling via non-genomic AR mechanisms in both cell types provides a consistent mechanistic platform for comparative tissue-specific studies [2]. This dual-tissue activity distinguishes YK11 from compounds with more restricted tissue-selectivity profiles.

Bone Regeneration and BMSC Osteogenic Differentiation

Recent in vivo evidence demonstrates YK11's capacity to promote cranial bone defect repair in a rat model at concentrations of 0.5 and 1 mg/mL, with effects suppressed upon AR inhibition, confirming AR-dependent osteogenic activity [1]. In vitro, YK11 promotes BMSC proliferation (2 µM optimal) and osteogenic differentiation (0.25–4 µM range) in a concentration-dependent manner [1]. These data support YK11 procurement for bone tissue engineering and regeneration research where in vivo-validated osteogenic compounds are required.

Application

Selection Property

Validation Focus

Myostatin-follistatin pathway studies

AR-dependent Fst induction

Fst-dependent myogenic differentiation

AR partial agonism research

N/C interaction avoidance profile

Gene-selective transcription profiling

Muscle-bone anabolic pathway studies

Dual-tissue Akt signaling activity

Tissue-specific differentiation endpoints

Bone regeneration research

In vivo osteogenic activity reported

BMSC osteogenic differentiation and cranial repair endpoints

• [1] Kanno Y, Ota R, Someya K, et al. Selective androgen receptor modulator, YK11, regulates myogenic differentiation of C2C12 myoblasts by follistatin expression. Biol Pharm Bull. 2013;36(9):1460-1465. doi:10.1248/bpb.b13-00231 View Source
• [2] Yatsu T, Kusakabe T, Kato K, et al. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation and Differentiation in MC3T3-E1 Cells. Biol Pharm Bull. 2018;41(3):394-398. doi:10.1248/bpb.b17-00748 View Source
• [3] Wang R, et al. YK11 promotes osteogenic differentiation of BMSCs and repair of bone defects. J Mol Endocrinol. 2024 Dec 1:JME-24-0073. doi:10.1530/JME-24-0073 View Source
• [4] Kanno Y, Hikosaka R, Zhang SY, et al. (17α,20E)-17,20-[(1-Methoxyethylidene)bis(oxy)]-3-oxo-19-norpregna-4,20-diene-21-carboxylic Acid Methyl Ester (YK11) Is a Partial Agonist of the Androgen Receptor. Biol Pharm Bull. 2011;34(3):318-323. doi:10.1248/bpb.34.318 View Source
• [5] Kanno Y, Saito N, Saito R, et al. Differential DNA-binding and cofactor recruitment are possible determinants of the synthetic steroid YK11-dependent gene expression by androgen receptor in breast cancer MDA-MB 453 cells. Exp Cell Res. 2022;419(2):113333. doi:10.1016/j.yexcr.2022.113333 View Source